Cas no 1261917-02-5 (2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-fluorobenzoic acid)

• Product Name: 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-fluorobenzoic acid
• CAS No: 1261917-02-5
• MF: C₁₆H₁₃F₂NO₃
• MW: 305.276131391525
• MDL: MFCD18322559
• CID: 2621976
• PubChem ID: 53228378
• Update Time: 2025-04-21

2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-fluorobenzoic acid, 95%
• DTXSID40691911
• 4'-(Ethylcarbamoyl)-3',4-difluoro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322559
• 2-[4-(ETHYLCARBAMOYL)-3-FLUOROPHENYL]-5-FLUOROBENZOIC ACID
• 1261917-02-5
• 2-[4-(Ethylcarbamoyl)-3-fluorophenyl]-5-fluorobenzoic acid

• MDL： MFCD18322559
• Inchi： 1S/C16H13F2NO3/c1-2-19-15(20)12-5-3-9(7-14(12)18)11-6-4-10(17)8-13(11)16(21)22/h3-8H,2H2,1H3,(H,19,20)(H,21,22)
• InChI Key： KMCKPDUSGWZQMW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(NCC)=O)C1C=CC(=CC=1C(=O)O)F

Computed Properties

• Exact Mass: 305.08634960Da
• Monoisotopic Mass: 305.08634960Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives